Cas no 1803809-57-5 (Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethylthio)benzoate
• CAS No: 1803809-57-5
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4957208
• Update Time: 2025-08-05

Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)10-8(5-16)7(6-17)3-4-9(10)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： GMSKIGRYYJRGJH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(CO)C(C#N)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives